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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595

This in-depth technical guide provides comprehensive safety information, physical and
chemical properties, and generalized experimental protocols for 4-sec-butylaniline (CAS RN:
30273-11-1). The content is specifically tailored for researchers, scientists, and professionals in

drug development, presenting key data in accessible formats and outlining safety procedures
for laboratory settings.

Safety Data and Hazard Identification

4-sec-Butylaniline is classified as a toxic compound and requires careful handling to minimize
exposure. The primary hazards are acute toxicity if swallowed, in contact with skin, or if
inhaled. It is also known to cause skin and serious eye irritation.

GHS Hazard Information

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]

skin

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
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Precautionary Statements

Safe handling and emergency procedures are summarized by the following precautionary
statements.[1][2]
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[3]
Do not eat, drink or smoke
P270 _ _
when using this product.[2]
Use only outdoors or in a well-
P271 _
ventilated area.[2]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[2]
IF SWALLOWED: Immediately
Response P301+P310 call a POISON
CENTER/doctor.
IF ON SKIN: Wash with plenty
P302+P352

of water.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[2]

P405 Store locked up.[2]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[3]
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Physicochemical Properties

The following table summarizes the key physical and chemical properties of 4-sec-

butylaniline.

Property Value Source
Molecular Formula Ci1oH1sN [41[5]
Molecular Weight 149.24 g/mol [1114]
CAS Number 30273-11-1 [1]14115]
Appearance Colorless to yellow clear liquid [1]
Boiling Point 238 °C [1]
Flash Point 107 °C [1]
Specific Gravity (20/20) 0.94 [1]
Refractive Index 1.54 [1]

Storage Temperature

Room temperature
(Recommended <15°C in a

cool, dark place)

[1]

Purity

>98.0% (GC)

[1]

Handling and Storage Procedures

Proper handling and storage are critical to ensure safety and maintain the integrity of 4-sec-

butylaniline.

Handling:

» Work in a well-ventilated area, preferably under a chemical fume hood.

» Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

e Do not eat, drink, or smoke in areas where the chemical is handled.
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» Wash hands thoroughly after handling.

e The compound is air sensitive; store under an inert atmosphere.[1]
Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Keep in a dark place.[1]

o Store locked up.[2]

Experimental Protocols

While specific, detailed experimental protocols for reactions involving 4-sec-butylaniline are
not readily available in public literature, a generalized procedure for the synthesis of an azo dye
using an aromatic amine like 4-sec-butylaniline is provided below as a representative
example. Researchers should adapt this protocol based on the specific reactivity of 4-sec-
butylaniline and the desired product, and always conduct a thorough risk assessment before
proceeding.

Generalized Protocol for Azo Dye Synthesis

Azo dyes are typically synthesized via a two-step process: diazotization of a primary aromatic
amine followed by coupling with an activated aromatic compound.

Step 1: Diazotization of 4-sec-Butylaniline

» Dissolve a molar equivalent of 4-sec-butylaniline in a solution of hydrochloric acid and
water.

e Cool the solution to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (a slight molar excess) to the 4-
sec-butylaniline solution while maintaining the temperature below 5 °C.

 Stir the mixture for 15-30 minutes at this temperature to ensure complete formation of the
diazonium salt.
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Step 2: Coupling Reaction

e In a separate beaker, dissolve a molar equivalent of a coupling agent (e.g., a phenol or an
aromatic amine) in an appropriate solvent (e.g., aqueous sodium hydroxide for phenols, or
an acidic solution for amines).

o Cool the solution of the coupling agent in an ice bath.

e Slowly add the cold diazonium salt solution from Step 1 to the cold solution of the coupling
agent with vigorous stirring.

e A brightly colored azo dye should precipitate from the solution.

o Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete

reaction.

Isolate the solid dye by vacuum filtration, wash it with cold water, and dry it.

Visualized Workflows and Relationships

The following diagrams illustrate key logical workflows for handling 4-sec-butylaniline safely in
a research environment.
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Hazard Assessment

Start: Handling
4-sec-butylaniline

Assess Hazards:
- Acute Toxicity (Oral, Dermal, Inhalation)
- Skin & Eye Irritation

l

Potential for Splash or Spill?

Yes No

~

PPE Selection
A4
\ 4

High Potential:
- Chemical Splash Goggles [ Low Potential: ]

- Face Shield - Safety Glasses with Side Shields
- Chemical Resistant Apron
Select Gloves:

- Nitrile or Neoprene
- Check manufacturer's compatibility data

l

Respiratory Protection:
- Use in a chemical fume hood
- Consider respirator for spills or poor ventilation

Complete PPE Ensemble:

- Lab Coat
- Selected Eye/Face Protection
- Appropriate Gloves
- Closed-toe Shoes

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE when handling 4-sec-butylaniline.
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Initial Response

Spill of 4-sec-butylaniline Occurs

[ Evacuate immediate area]
[Alert colleagues and supewisor]

Don appropriate PPE
(respirator, chemical suit, double gloves)
\ )
4 )

Containment/and Cleanup
Contain spill with absorbent material
(e.g., vermiculite, sand)

'

[Consider neutralization if safe and appropriate]

(consult safety protocol)

'

Carefully collect absorbed material
into a sealed, labeled waste container

'

Decontaminate the spill area
with a suitable solvent, followed by soap and water

- J

Final|Steps
v

[ Dispose of waste as hazardous material ]

Report the incident
according to institutional procedures

Click to download full resolution via product page

Figure 2. Logical workflow for responding to a spill of 4-sec-butylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide to 4-sec-Butylaniline for Research
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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for-4-sec-butylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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